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Compound of Interest

Compound Name: Azido-PEG3-azide
CAS No.: 101187-39-7
Cat. No.: B1666261
Get Quote
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Introduction

Azido-PEG3-azide is a hydrophilic, bifunctional crosslinker used in click chemistry.[1][2] It
consists of a short polyethylene glycol (PEG) spacer flanked by two terminal azide (Ns) groups.
This structure allows for the covalent linkage of two alkyne-containing molecules through either
a Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) or a Strain-Promoted Azide-Alkyne
Cycloaddition (SPAAC) reaction.[3][4] The PEG3 spacer enhances aqueous solubility, reduces
aggregation of conjugates, and provides a flexible linkage between the two conjugated
molecules.[2][5]

Key Features & Applications

o Homobifunctional Crosslinking: The presence of two azide groups enables the crosslinking of
two molecules that have been functionalized with terminal or strained alkynes.

» Enhanced Solubility: The hydrophilic PEG linker improves the solubility of the crosslinker and
the resulting conjugate in aqueous buffers, which is highly beneficial for biological
applications.[2][6]
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» Biocompatibility: In its copper-free (SPAAC) application, the reaction is bioorthogonal and
can be performed in living systems without the cytotoxicity associated with copper catalysts.

[5117]

o Versatility: Azido-PEG3-azide is a versatile tool for various applications in research and drug
development, including:

o Antibody-Drug Conjugate (ADC) Development: Crosslinking targeting antibodies to
cytotoxic payloads.[2][8]

o PROTAC Synthesis: Linking a target protein-binding ligand to an E3 ubiquitin ligase ligand.
[5]

o Biomolecule Labeling and Imaging: Conjugating fluorophores or other imaging agents to
biomolecules.[5]

o Hydrogel Formation: Creating crosslinked polymer networks for biomaterials.
o Surface Modification: Immobilizing biomolecules onto surfaces for diagnostics.[5]
Mechanism of Action: Click Chemistry

Click chemistry describes a class of reactions that are rapid, high-yielding, and highly specific.
[4][9] Azido-PEG3-azide participates in two main types of click reactions:

o Copper-Catalyzed Azide-Alkyne Cycloaddition (CUAAC): This reaction involves the use of a
Copper(l) catalyst to join an azide with a terminal alkyne, forming a stable 1,4-disubstituted
triazole ring.[4][10] The reaction is robust but requires a copper catalyst, which can be toxic
to living cells. To mitigate this, a reducing agent like sodium ascorbate is used to maintain
copper in its active Cu(l) state, and a stabilizing ligand (e.g., THPTA, TBTA) is often included
to protect biomolecules and enhance reaction efficiency.[11][12]

o Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): This is a copper-free click reaction
that utilizes a strained cyclooctyne, such as dibenzocyclooctyne (DBCO) or
bicyclo[6.1.0]nonyne (BCN).[5][7] The ring strain of the alkyne provides the energy needed to
drive the reaction forward without a catalyst, making it ideal for applications in living systems.
[71[13]
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Visualized Workflows and Mechanisms
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Reactants

Molecule A
(with Alkyne) Click Reaction 1

Molecule A - [Triazole-PEG3-Triazole] - Molecule B

Click Reaction 2

Molecule B
(with Alkyne)

Catalyst System
Catalyzes

Cu(l) Catalyst
(e.g., CuSOas + Ascorbate)
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Reactants

Molecule A Copper-Free
(with Strained Alkyne, e.g., DBCO) Click Reaction 1

Product

Molecule A - [Triazole-PEG3-Triazole] - Molecule B

A\AA

N3-PEG3-N3

Copper-Free
Click Reaction 2

Molecule B
(with Strained Alkyne, e.g., DBCO)
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Low or No Product Yield

CuAAC Reaction?

Potential Catalyst Oxidation

SPAAC Reaction

\ 4

1. Degas all buffers/solvents.
2. Use freshly prepared Sodium Ascorbate.
3. Work under inert (N2/Ar) atmosphere.

v \i

Check Reagent Quality
(Azide, Alkyne, Ascorbate)

Degraded or Impure Reagents?

1. Verify reagent structure/purity (NMR/MS).
No 2. Use fresh or properly stored reagents.
3. Ensure alkyne/azide modifications on biomolecules are intact.

A4

A

Optimize Reaction Conditions

Suboptimal Conditions?

1. Increase reaction time or temperature.
2. Increase concentration of excess reagent. No
3. Check pH and buffer compatibility.

Successful Reaction

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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